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Compound of Interest

Compound Name: Praseodymium trifluoride

CAS No.: 13709-46-1

Cat. No.: B084635

Get Quote

Praseodymium (III) trifluoride is a rare earth compound that appears as a greenish-white or

blue-green crystalline powder.[1][2] Its robust physical properties, such as a high melting point,

make it suitable for various demanding applications, including fiber optics, metallurgy, and as a

catalyst.[1] However, its powdered form presents specific handling challenges due to the risk of

aerosolization and subsequent inhalation or contact.

While lanthanides as a group are generally considered to have low toxicity, their compounds

can pose health risks.[3] The primary hazards associated with PrF₃ stem from its potential to

cause skin, eye, and respiratory irritation.[2][4][5][6] Some sources also classify it as toxic if

swallowed, inhaled, or in contact with skin.[4][7] The cytophysiological effects of lanthanides

are often linked to their ability to interfere with calcium-mediated biological pathways due to the

similarity in ionic radii between trivalent lanthanide ions and Ca²⁺.[8][9][10] This can lead to the

blockage of calcium channels and interference with enzymatic activity.[8][9]

Core Physicochemical Properties
A clear understanding of PrF₃'s physical and chemical properties is fundamental to its safe

handling. These characteristics dictate storage requirements, appropriate fire-fighting media,
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and potential reactions with other substances.

Property Value Source

Chemical Formula PrF₃ [1][11]

CAS Number 13709-46-1 [1][4]

Molecular Weight ~197.90 g/mol [1][11][12]

Appearance
Greenish-white or blue-green

crystalline solid/powder
[1][2][11]

Melting Point 1395°C [1][2][11]

Density ~6.3 g/cm³ [1][2][11]

Solubility
Insoluble in water; soluble in

hot acids
[1]

Stability

Stable under recommended

storage conditions. Sensitive

to moisture.

[1][2]

Hazard Identification & GHS Classification
Praseodymium trifluoride is classified with several hazards under the Globally Harmonized

System (GHS). It is crucial that all personnel are aware of these classifications before handling

the material.
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GHS Hazard
Statement

Code Description Source

Acute Toxicity, Oral H301 / H302
Toxic or Harmful if

swallowed
[4][7][12]

Acute Toxicity, Dermal H311 / H312
Toxic or Harmful in

contact with skin
[4][7][12]

Acute Toxicity,

Inhalation
H331 Toxic if inhaled [4][7]

Skin

Corrosion/Irritation
H315 Causes skin irritation [4][5][6][7]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[4][5][6][7]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[4][5][6][7]

The Hierarchy of Controls: A Framework for Safety
The most effective approach to managing the risks associated with PrF₃ powder is to follow the

hierarchy of controls. This framework prioritizes control measures from most to least effective,

providing a systematic and self-validating system for ensuring laboratory safety.
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Hierarchy of Controls for PrF₃ Powder

Elimination
(Most Effective)

Substitution

Is it possible to use a safer alternative?

Engineering Controls

If not, how can the hazard be isolated?

Administrative Controls

How can work practices reduce exposure?

Personal Protective Equipment
(Least Effective)

What is the last line of defense?

Click to download full resolution via product page

Caption: The Hierarchy of Controls prioritizes safety measures for handling PrF₃.

Engineering Controls & Personal Protective
Equipment (PPE)
Given that elimination or substitution of PrF₃ is often not feasible in research, engineering

controls are the primary means of protection.
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Engineering Controls:

Chemical Fume Hood: All handling of PrF₃ powder that could generate dust must be

performed inside a certified chemical fume hood.[2] This is the most critical engineering

control to prevent inhalation.

Ventilation: The laboratory should have sufficient general ventilation to maintain

concentrations at or below any established threshold limits.[4]

Humidity Control: As the material is moisture-sensitive, handling in a humidity-controlled

atmosphere, such as a glovebox with an inert atmosphere (e.g., argon), is recommended for

sensitive applications and to maintain material integrity.[13]

Personal Protective Equipment (PPE): PPE is the last line of defense and must be worn

correctly during all handling procedures.[4][7]

Eye Protection: Chemical safety goggles or glasses approved under standards such as

NIOSH (US) or EN 166 (EU) are mandatory.[2][4]

Hand Protection: Wear appropriate protective gloves (e.g., nitrile) to prevent skin exposure.

[2] Gloves should be inspected before use and disposed of properly after handling the

material.[4]

Body Protection: A lab coat or appropriate protective clothing is required to prevent skin

contact.[2][4]

Respiratory Protection: If there is a risk of dust formation or if handling outside of a fume

hood (not recommended), a NIOSH-approved respirator for particulates must be used.[2][4]

Standard Operating Procedures: Handling &
Storage
Adherence to strict protocols is essential for minimizing exposure and ensuring experimental

integrity.

Protocol for Handling Praseodymium Trifluoride Powder
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Preparation: Before handling, ensure the chemical fume hood is operational and the work

area is clean and uncluttered. Assemble all necessary equipment.

PPE: Don all required PPE as described in Section 3.

Weighing & Transfer: Conduct all weighing and transferring of the powder within the fume

hood. Use a spatula to gently transfer the material to avoid creating airborne dust. Do not

blow dust off clothing or surfaces with compressed air.[4]

Container Management: Keep the PrF₃ container tightly sealed when not in use.[2][5] If the

material is particularly sensitive, consider handling it under an inert gas like argon.[2][6]

Post-Handling: After handling, decontaminate the work surface. Carefully remove and

dispose of gloves.

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

completing the work and before eating, drinking, or smoking.[4][6][7]

Storage Requirements
Proper storage is critical to maintain the stability of PrF₃ and prevent accidental release.

Store in a cool, dry, and well-ventilated area.[2][4][7]

Keep containers tightly sealed to protect from moisture.[1][4][13] Storing under an inert gas

is recommended.[5]

Store away from incompatible materials such as strong acids and strong reducing agents.[2]

[6]

The storage area should be locked or otherwise secured to restrict access.[4][7]

Emergency Procedures
Preparedness is key to managing incidents effectively. All personnel must be familiar with these

procedures.

First Aid Measures
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Inhalation: If inhaled, immediately remove the person to fresh air and keep them at rest in a

position comfortable for breathing.[4][6][7] If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[2][4]

Skin Contact: If skin contact occurs, immediately wash the affected area with plenty of soap

and water while removing contaminated clothing.[2][4][6] Seek medical advice if irritation

persists.[4][7]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

holding the eyelids open.[2][4] Remove contact lenses if present and easy to do.[4] Continue

rinsing and consult a physician.[4]

Ingestion: If swallowed, give one or two glasses of water. Do not induce vomiting.[4][13]

Never give anything by mouth to an unconscious person and seek immediate medical

attention.[2][4]

Spill & Fire Response
The following workflow provides a logical sequence for responding to a spill of PrF₃ powder.
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Emergency Spill Response Workflow for PrF₃ Powder

Spill Occurs
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Evacuate Area
Alert Others

Major Spill or
Poor Ventilation

Don Appropriate PPE
(Respirator, Gloves, Goggles)

Minor Spill &
Safe to Proceed

After professional
response team arrives

Contain Spill
(Prevent Spreading)

Clean Up Spill
(Use HEPA Vacuum or Wet Method)

Dispose of Waste in
Sealed, Labeled Container

Decontaminate Area
& Equipment
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Caption: A decision workflow for responding to a Praseodymium trifluoride spill.
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Spill Cleanup Protocol (Minor Spill):

Isolate the spill area and ensure adequate ventilation.[4]

Avoid generating dust.[2][7] Do not dry sweep.

Use a vacuum cleaner equipped with a high-efficiency particulate air (HEPA) filter to clean up

the spilled material.[4]

Place the collected material and any contaminated cleaning supplies into a suitable, sealed

container for disposal.[2][7]

Prevent the spill from entering drains or watercourses.[4][7]

Firefighting Measures:

Praseodymium trifluoride is non-flammable.[2][4]

In case of a fire in the surrounding area, use extinguishing media appropriate for the fire's

source, such as carbon dioxide, extinguishing powder, or water spray.[2][4]

Firefighters should wear full protective clothing and a self-contained breathing apparatus

(SCBA) to prevent contact with potentially hazardous decomposition products like hydrogen

fluoride gas.[2][4]

Waste Disposal
All waste containing Praseodymium trifluoride must be treated as hazardous waste.

Dispose of contents and containers in accordance with all local, regional, national, and

international regulations.[4][7]

Material should be disposed of via a licensed professional waste disposal service.[4]

Empty containers should be taken to an appropriate waste handling site for recycling or

disposal.[4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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